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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cost-effectiveness of carbetamide-based

herbicide programs against other common alternatives for weed management in pulse crops.

The analysis is supported by experimental data on herbicide efficacy, crop yield, and economic

returns.

Comparative Cost-Effectiveness Analysis
The following tables summarize the estimated costs and performance of carbetamide and its

alternatives. Data has been compiled from various sources, including retailer pricing and

scientific studies. It is important to note that actual costs may vary based on location, supplier,

and application practices.

Table 1: Herbicide Product Cost Comparison
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Herbicide Active
Ingredient

Formulation
Example
Product(s)

Estimated Price
(USD)

Carbetamide 900 g/kg WG Ultro® 900 WG

Price not widely

available online;

contact supplier

Propyzamide 500 g/L SC
Surefire Propyzamide

500 SC

$80 - $107 per liter[1]

[2]

Pyroxasulfone 85% WG
Sakura®, Bayer

Momiji

$900 - $11,000 per kg

(prices vary

significantly by brand

and quantity)[3][4]

Trifluralin 480 g/L EC Trifluralin 48% EC
~$100 per 210 liters

(bulk pricing)[5]

Simazine 900 g/kg WG
Apparent Simazine

900 WG
~$465 per 15 kg

Clethodim 240 g/L EC Clethodim 2E ~$63 - $90 per gallon

Table 2: Application Rates and Estimated Herbicide Cost per Hectare

Herbicide Application Rate
Estimated Herbicide Cost
per Hectare (USD)

Carbetamide 1.1 - 2.3 kg/ha Varies (contact supplier)

Propyzamide 1.0 - 2.0 L/ha $80 - $214

Pyroxasulfone 118 g/ha $22 - $42

Trifluralin 1.0 - 2.0 L/ha
~$0.50 - $1.00 (based on bulk

pricing)

Simazine 1.1 - 2.2 kg/ha ~$34 - $68

Clethodim 0.23 - 0.47 L/ha ~$5 - $10
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Table 3: Efficacy and Economic Returns of Different Herbicide Programs in Chickpea

Herbicide
Treatment

Weed Control
Efficiency (%)

Grain Yield (
kg/ha )

Net Return
(USD/ha)

Benefit-Cost
Ratio

Pendimethalin @

750 g/ha (PE)
- 1502 657 2.19

Imazethapyr @

55 g/ha (PoE)
55.0 1790 947 3.97

Pendimethalin

(PE) fb

Propaquizafop +

Imazethapyr

(PoE)

85.0 2197 1079 3.01

Oxyfluorfen (PE)

fb Imazethapyr +

Quizalofop ethyl

(PoE)

- 2547 1200 -

Hand Weeding

(Twice)
- - 642 1.72

Weedy Check - 692 214 0.89

PE: Pre-emergence, PoE: Post-emergence. Note: Data synthesized from multiple studies

focusing on chickpea production. Direct comparison with a carbetamide-based program was

not available in the reviewed literature.

Experimental Protocols
The data presented in this guide is based on methodologies typically employed in agricultural

field trials for herbicide evaluation. A generalized protocol is outlined below.

Objective: To evaluate the efficacy, crop safety, and economic viability of different herbicide

treatments for weed control in pulse crops (e.g., lentils, chickpeas).

Experimental Design:
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Design: Randomized Complete Block Design (RCBD) with three to four replications.

Plot Size: Typically 5m x 4m.

Crop: Certified seeds of a common pulse variety (e.g., 'Desi' chickpea).

Sowing: Sown at a specified seed rate (e.g., 100 kg/ha ) with recommended row spacing.

Treatments:

Untreated weedy check.

Weed-free check (manual weeding).

Carbetamide applied pre-emergence at a specified rate.

Alternative pre-emergence herbicides (e.g., propyzamide, pyroxasulfone, trifluralin,

simazine) applied at recommended rates.

Alternative post-emergence herbicides (e.g., clethodim) applied at the recommended crop

and weed stage.

Sequential applications of pre- and post-emergence herbicides.

Data Collection:

Weed Density and Biomass: Weed counts and dry weight taken from randomly selected

quadrats within each plot at critical growth stages (e.g., 30 and 60 days after sowing).

Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) /

WDC] x 100, where WDC is the weed dry matter in the control plot and WDT is the weed dry

matter in the treated plot.

Crop Phytotoxicity: Visual assessment of crop injury (e.g., stunting, chlorosis, necrosis) at

regular intervals after herbicide application, rated on a 0-100% scale.

Crop Growth and Yield Parameters: Plant height, number of branches per plant, number of

pods per plant, number of seeds per pod, and 1000-seed weight recorded at harvest.
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Grain and Straw Yield: Harvested plot-wise and weighed after sun-drying.

Economic Analysis:

Cost of Cultivation: Includes costs of inputs (seeds, fertilizers, herbicides) and labor.

Gross Returns: Calculated based on the grain and straw yield and the prevailing market

prices.

Net Returns: Calculated by subtracting the cost of cultivation from the gross returns.

Benefit-Cost Ratio (BCR): Calculated by dividing the gross returns by the cost of cultivation.

Statistical Analysis:

Data subjected to Analysis of Variance (ANOVA) to determine the statistical significance of

the treatment effects.
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Caption: Simplified signaling pathways for Carbetamide and Pyroxasulfone.
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Caption: A generalized workflow for herbicide efficacy field trials.

Discussion
Carbetamide, with its unique mode of action (Group 23), presents a valuable tool for managing

herbicide resistance in grass weeds, particularly in pulse crops. While direct cost-effectiveness

comparisons with a full suite of alternatives are limited in publicly available literature, the data

suggests that herbicide programs, in general, provide a significant economic advantage over

manual weeding or no weed control.

The choice of a specific herbicide program should be guided by several factors:

Weed Spectrum: Carbetamide is primarily effective against grass weeds. For broadleaf

weed control, tank-mixing with other herbicides is necessary.

Herbicide Resistance: In areas with known resistance to other herbicide groups,

carbetamide offers an alternative mode of action to help manage resistant weed

populations.

Crop Safety: While generally safe for pulse crops, phytotoxicity can occur under certain

conditions. It is crucial to follow label instructions regarding application timing and rates.

Cost-Benefit Analysis: The ultimate decision should be based on a thorough cost-benefit

analysis that considers the cost of the herbicide, application costs, the expected increase in

crop yield, and the long-term benefits of sustainable weed management.

Conclusion
Carbetamide-based herbicide programs offer an effective solution for grass weed control in

pulse crops and play a crucial role in herbicide resistance management strategies. While a

definitive, universal conclusion on its superior cost-effectiveness cannot be drawn without more

direct comparative studies, the available data indicates that chemical weed control is a highly

economical practice. Researchers and crop management professionals are encouraged to

conduct localized trials to determine the most cost-effective herbicide programs for their

specific conditions, considering the weed spectrum, resistance profile, and prevailing economic

factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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